Cas no 2680804-50-4 (2-{4-(prop-2-en-1-yloxy)carbonyl-6-(trifluoromethyl)morpholin-3-yl}acetic acid)

• Product Name: 2-{4-(prop-2-en-1-yloxy)carbonyl-6-(trifluoromethyl)morpholin-3-yl}acetic acid
• CAS No: 2680804-50-4
• MF: C₁₁H₁₄F₃NO₅
• MW: 297.227774143219
• CID: 5635565
• PubChem ID: 165934243
• Update Time: 2025-11-03

2-{4-(prop-2-en-1-yloxy)carbonyl-6-(trifluoromethyl)morpholin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680804-50-4
• 2-{4-[(prop-2-en-1-yloxy)carbonyl]-6-(trifluoromethyl)morpholin-3-yl}acetic acid
• EN300-28289608
• 2-{4-(prop-2-en-1-yloxy)carbonyl-6-(trifluoromethyl)morpholin-3-yl}acetic acid

• Inchi： 1S/C11H14F3NO5/c1-2-3-19-10(18)15-5-8(11(12,13)14)20-6-7(15)4-9(16)17/h2,7-8H,1,3-6H2,(H,16,17)
• InChI Key： BEXYEZNCHFNOOL-UHFFFAOYSA-N
• SMILES： FC(C1CN(C(=O)OCC=C)C(CC(=O)O)CO1)(F)F

Computed Properties

• Exact Mass: 297.08240703g/mol
• Monoisotopic Mass: 297.08240703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-{4-(prop-2-en-1-yloxy)carbonyl-6-(trifluoromethyl)morpholin-3-yl}acetic acid

Chemical Profile and Biological Relevance of 2-{4-(prop-2-en-1-yloxy)carbonyl-6-(trifluoromethyl)morpholin-3-yl}acetic Acid (CAS No. 2680804-50-4)

The compound 2-{4-(prop-2-en-1-yloxy)carbonyl-6-(trifluoromethyl)morpholin-3-yl}acetic acid (CAS No. 2680804-50-4) represents a structurally complex molecule with a unique combination of functional groups, including a propenyl ester moiety, a trifluoromethyl-substituted morpholine ring, and an acetic acid terminal. This architecture positions it as a potential scaffold for drug discovery and chemical biology applications. The propenyl ether linkage (prop-2-en-1-yloxy) introduces unsaturation that may influence molecular flexibility and reactivity, while the trifluoromethyl group is known to enhance metabolic stability and lipophilicity in pharmaceutical candidates. The morpholine ring, a six-membered heterocycle containing an oxygen atom, provides hydrogen-bonding capabilities and contributes to interactions with biological targets.

Recent studies highlight the importance of CAS No. 2680804-50-4 in the context of modulating enzyme activity. For instance, compounds bearing similar morpholine-trifluoromethyl motifs have demonstrated inhibitory effects on serine proteases and kinases—key players in inflammatory pathways and cancer progression. The acetic acid functionality at the terminal position may facilitate zwitterionic character, improving solubility in aqueous environments while maintaining hydrophobic interactions with membrane-bound proteins. This dual nature is critical for optimizing bioavailability in preclinical models.

Synthetic strategies for this compound likely involve multistep organic transformations, including the formation of the propenyl ester through alkylation or coupling reactions. The incorporation of the trifluoromethyl group would require specialized reagents such as trifluoroacetic anhydride or transition-metal-catalyzed fluorination methods. Notably, advances in click chemistry and palladium-catalyzed cross-coupling have streamlined access to such fluorinated heterocycles, as evidenced by recent reports on efficient syntheses of morpholine derivatives with tailored substituents.

The biological activity profile of CAS No. 2680804-50-4 remains an active area of investigation. Preliminary data from high-throughput screening campaigns suggest potential utility as a lead compound for targeting G protein-coupled receptors (GPCRs), particularly those involved in metabolic disorders and neurodegenerative diseases. The presence of the propenyl ester may also enable prodrug strategies, where enzymatic hydrolysis could release active metabolites under specific physiological conditions—a mechanism increasingly exploited in modern drug design.

In terms of physicochemical properties, computational modeling predicts that this compound exhibits moderate logP values (around 3.5–4.5), indicating favorable partitioning between lipid bilayers and aqueous compartments. Its molecular weight (~517 g/mol) aligns with Lipinski’s Rule of Five criteria for oral bioavailability when appropriately functionalized. However, further experimental validation is required to confirm these predictions under physiological conditions.

The integration of this compound into medicinal chemistry pipelines benefits from its modular structure. Researchers can selectively modify either the propenyl chain length or introduce alternative substituents at the morpholine ring to fine-tune pharmacological profiles. For example, replacing the acetic acid group with other carboxylic acid derivatives could alter pKa values and ionization states—parameters directly influencing cell permeability and target engagement.

Eco-toxicological assessments are essential for compounds like CAS No. 2680804-50-4 before advancing to clinical trials or industrial applications. Current guidelines emphasize green chemistry principles during synthesis to minimize environmental impact while maximizing yield efficiency through atom-economic processes such as asymmetric catalysis or solvent-free methodologies.

In summary, the compound 2-{4-(propenyl ester)-6-trifluoromethyl-morpholine}acetic acid exemplifies how strategic incorporation of fluorinated heterocycles can expand chemical space accessible to drug designers. Ongoing research aims to elucidate its precise mechanism(s) of action across diverse biological systems while optimizing synthetic routes for scalability and cost-effectiveness—a critical step toward translating laboratory findings into therapeutic innovations.